3,7-Dimethylocta-2,6-diene-1,1-diol, monoether with propane-1,2-diol

• CAS No.: 94139-20-5
• Molecular Formula: C13H24O3
• Molecular Weight: 228.33 g/mol
• IUPAC Name: (2E)-1-(2-hydroxypropoxy)-3,7-dimethylocta-2,6-dien-1-ol
• InChI: InChI=1S/C13H24O3/c1-10(2)6-5-7-11(3)8-13(15)16-9-12(4)14/h6,8,12-15H,5,7,9H2,1-4H3/b11-8+
• InChI Key: AEGVJFPZIIBWLZ-DHZHZOJOSA-N
• Isomeric SMILES: CC(COC(/C=C(\C)/CCC=C(C)C)O)O
• Canonical SMILES: CC(COC(C=C(C)CCC=C(C)C)O)O

Description

3,7-Dimethylocta-2,6-diene-1,1-diol, monoether with propane-1,2-diol is a chemical compound with the molecular formula C13H24O3 and a molecular weight of 228.3279 g/mol . This compound is known for its unique structure, which includes a diene system and a monoether linkage with propane-1,2-diol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,7-Dimethylocta-2,6-diene-1,1-diol, monoether with propane-1,2-diol typically involves the reaction of 3,7-Dimethylocta-2,6-diene-1,1-diol with propane-1,2-diol under specific conditions. The reaction is usually carried out in the presence of an acid catalyst to facilitate the formation of the monoether linkage .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation and purification to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

3,7-Dimethylocta-2,6-diene-1,1-diol, monoether with propane-1,2-diol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the diene system to a saturated system.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like hydrogen gas for reduction, and various nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce saturated derivatives .

Scientific Research Applications

3,7-Dimethylocta-2,6-diene-1,1-diol, monoether with propane-1,2-diol has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3,7-Dimethylocta-2,6-diene-1,1-diol, monoether with propane-1,2-diol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

3,7-Dimethylocta-1,5-dien-3,7-diol (Terpenediol I): Similar structure but different functional groups.

(E)-2,6-Dimethylocta-3,7-diene-2,6-diol: Another related compound with a similar diene system.

Uniqueness

3,7-Dimethylocta-2,6-diene-1,1-diol, monoether with propane-1,2-diol is unique due to its specific monoether linkage with propane-1,2-diol, which imparts distinct chemical and physical properties compared to its analogs .